

# A Framework for Validating AKI Diagnostics

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: AKI-001

CAS No.: 925218-37-7

Cat. No.: S548302

Get Quote

The tables below summarize core aspects and performance metrics from validation studies of established AKI criteria, which can serve as a reference for your own evaluation of "AKI-001".

Table 1: Core Methodological Components of AKI Validation Studies


Component	Description & Examples
Study Population	Define patient cohort specifics (e.g., critically ill children [1] [2], post-cardiac surgery adults [3], cirrhotic patients [4]) and setting (ICU, emergency department [5]).
Reference Standard	Use internationally accepted criteria (KDIGO [6] [7]) as the benchmark for comparison.
Index Test/Parameter	Define the test or parameter being validated (e.g., perfusion index [5], novel urine output threshold [8], or a new biomarker like "AKI-001").
Key Outcome Measures	Assess correlation with clinical outcomes such as ICU mortality [2] [4], hospital mortality [8] [4], length of stay [2], and need for renal replacement therapy [3].

Table 2: Common Performance Metrics in AKI Criteria Comparisons

Metric	Interpretation & Example from Literature
<b>Incidence</b>	Proportion of patients identified with AKI. Different criteria can yield varying incidence rates (e.g., 15% vs. 51% in a cardiac surgery study [3]).
<b>Mortality Prediction (AUROC)</b>	Measures how well the criteria distinguishes between patients who die and those who survive. Higher values (closer to 1.0) are better. KDIGO has shown superior discriminatory power (AUROC 0.84) in critically ill cirrhotic patients [4].
<b>Odds/Hazard Ratio</b>	Represents the strength of association between AKI and an outcome like mortality. A study found KDIGO was significantly associated with a 30-day composite outcome after cardiac surgery (HR=1.89) [3].
<b>Staging Consistency</b>	Agreement between different criteria for classifying AKI severity, often measured by weighted Kappa statistic. "Strong consistency" is typically indicated by a kappa value >0.8 [1].

## Experimental Protocols for Criteria Comparison

The methodologies from the search results typically involve a standardized workflow for comparing the performance of different AKI definitions.



[Click to download full resolution via product page](#)

## How to Proceed with **AKI-001** Validation

Since direct information on "**AKI-001**" is unavailable, here are steps you can take to find the specific data you need:

- **Consult Specialized Databases:** Search patent databases (like USPTO, WIPO) for "**AKI-001**". Also, search clinical trial registries (ClinicalTrials.gov, WHO ICTRP) for any ongoing or completed studies.

- **Refine Your Search Strategy:** Use more specific terms related to the type of product "**AKI-001**" is, such as "novel biomarker **AKI-001**", "**AKI-001** clinical trial", or "**AKI-001** diagnostic kit", along with "KDIGO".
- **Reach Out Directly:** If "**AKI-001**" is being developed by a specific company, university, or research group, consider contacting the corresponding authors or commercial entities directly for pre-publication data or technical reports.

### **Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Comparison of diagnostic criteria for acute kidney injury in critically ill... [pmc.ncbi.nlm.nih.gov]
2. Validation of the KDIGO acute kidney injury criteria in a pediatric... [scholars.northwestern.edu]
3. of Diagnostic Comparison for Acute Criteria Injury in Cardiac... Kidney [pmc.ncbi.nlm.nih.gov]
4. Acute Kidney Injury Classification for Critically Ill Cirrhotic Patients... [nature.com]
5. of Blood Gas Analysis, Perfusion Index, and... Comparative Validation [globemcc.com]
6. (AKI) – Acute Kidney Injury KDIGO [kdigo.org]
7. for KDIGO clinical practice guidelines acute kidney injury [pubmed.ncbi.nlm.nih.gov]
8. Redefining urine output thresholds for acute kidney injury criteria in... [ccforum.biomedcentral.com]
9. Incidence and Mortality of Acute Kidney Injury after... | PLOS One [journals.plos.org]

To cite this document: Smolecule. [A Framework for Validating AKI Diagnostics]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548302#aki-001-validation-against-kdigo-criteria>]

### **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)